Cas no 73385-31-6 (1,5-Hexadiyne-1,6-d2(9CI))

1,5-Hexadiyne-1,6-d2(9CI) structure
1,5-Hexadiyne-1,6-d2(9CI) structure
Product Name:1,5-Hexadiyne-1,6-d2(9CI)
CAS No:73385-31-6
MF:C6H6
MW:80.124165058136
CID:564798
PubChem ID:144598
Update Time:2025-04-19

1,5-Hexadiyne-1,6-d2(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,5-Hexadiyne-1,6-d2(9CI)
    • 1,6-dideuteriohexa-1,5-diyne
    • 73385-31-6
    • DTXSID50223626
    • 1,5-Hexadiyne-1,6-d2
    • Inchi: 1S/C6H6/c1-3-5-6-4-2/h1-2H,5-6H2/i1D,2D
    • InChI Key: YFIBSNDOVCWPBL-QDNHWIQGSA-N
    • SMILES: C(C#C[2H])CC#C[2H]

Computed Properties

  • Exact Mass: 80.06
  • Monoisotopic Mass: 80.06
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.842
  • Boiling Point: 86.2°C at 760 mmHg
  • Refractive Index: 1.448
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